Cas no 92405-72-6 (2H,5H-Pyrano[4,3-b]pyran-5-one,2,7-dimethyl-)

• Product Name: 2H,5H-Pyrano[4,3-b]pyran-5-one,2,7-dimethyl-
• CAS No: 92405-72-6
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 800683
• PubChem ID: 10487544
• Update Time: 2025-04-19

2H,5H-Pyrano[4,3-b]pyran-5-one,2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H,5H-Pyrano[4,3-b]pyran-5-one,2,7-dimethyl-
• 2,7-DIMETHYL-2H-PYRANO[4,3-B]PYRAN-5-ONE
• 2,7-Dimethyl-2H,5H-pyrano[4,3-b]pyran-5-one
• AKOS006289074
• 92405-72-6
• DTXSID90440678

• Inchi： 1S/C10H10O3/c1-6-3-4-8-9(12-6)5-7(2)13-10(8)11/h3-6H,1-2H3
• InChI Key： ZNMBPOUUWQQGDL-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)OC(C=2C=CC1C)=O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.218
• Boiling Point: 331.1°C at 760 mmHg
• Flash Point: 136.583°C
• Refractive Index: 1.554
• PSA: 39.44000
• LogP: 1.74230